Ac-EVKKQR-pNA

• Molecular Formula: C41H68N14O12
• Molecular Weight: 949.1 g/mol
• InChI: InChI=1S/C41H68N14O12/c1-23(2)34(54-39(64)30(48-24(3)56)17-19-33(58)59)40(65)53-28(10-5-7-21-43)37(62)50-27(9-4-6-20-42)36(61)52-31(16-18-32(44)57)38(63)51-29(11-8-22-47-41(45)46)35(60)49-25-12-14-26(15-13-25)55(66)67/h12-15,23,27-31,34H,4-11,16-22,42-43H2,1-3H3,(H2,44,57)(H,48,56)(H,49,60)(H,50,62)(H,51,63)(H,52,61)(H,53,65)(H,54,64)(H,58,59)(H4,45,46,47)/t27-,28-,29-,30-,31-,34-/m0/s1
• InChIKey: DBJQNIDWPQMMBX-HWKKFYSMSA-N

Ac-EVKKQR-pNA Substrate for Flavivirus Protease Research

Ac-EVKKQR-pNA (CAS 410532-54-6) is a commercially available, competitive chromogenic para-nitroanilide (pNA) peptide substrate. Its sequence (Ac-Glu-Val-Lys-Lys-Gln-Arg-pNA) corresponds to the P6-P1 segment found amino-terminal to the native NS2B-NS3 cleavage site . A key feature is the incorporation of a more reactive, hydrolytically cleavable para-nitroanilide moiety at the P1 position, which enhances its utility in kinetic assays for the Dengue virus (DENV) and related flavivirus NS2B-NS3 proteases .

✓ Chromogenic substrate for flavivirus NS2B-NS3 protease

✓ Real-time detection at 405 nm via pNA release

✓ Derived from DENV2 2B/3 polyprotein cleavage junction

Why Ac-EVKKQR-pNA Cannot Be Replaced by Generic Substrates

A direct substitution of Ac-EVKKQR-pNA with other pNA-based or AMC-based substrates designed for the NS2B-NS3 protease is scientifically invalid. As demonstrated by substrate specificity profiling, the Dengue virus NS2B-NS3 protease exhibits unique, albeit broad, recognition preferences across different serotypes and when compared to other flaviviral proteases like those of Zika and West Nile viruses [1]. The catalytic efficiency (kcat/Km) of this enzyme can vary by more than two orders of magnitude across different substrates [2]. Therefore, the specific amino acid sequence of Ac-EVKKQR-pNA, derived from the 2B/3 cleavage junction, determines its unique kinetic profile and cannot be presumed interchangeable with substrates from other cleavage sites (e.g., 2A/2B) or those with sequence modifications.

Factor

Ac-EVKKQR-pNA

Generic / Alternative pNA

Sequence specificity

P6-P1 optimized for NS2B-NS3

May lack key residue interactions

Kinetic fidelity

Km/kcat defined for DENV2 protease

Kinetic parameters may differ substantially

Product inhibition

Cleavage product EVKKQR may competitively inhibit

Interference profile unpredictable

• [1] Rut, W., Groborz, K., Zhang, L., Modrzycka, S., Poreba, M., Hilgenfeld, R., & Drag, M. (2020). Profiling of flaviviral NS2B-NS3 protease specificity provides a structural basis for the development of selective chemical tools that differentiate Dengue from Zika and West Nile viruses. Antiviral Research, 175, 104731. View Source
• [2] INFONA. (n.d.). Yellow fever virus NS2B/NS3 protease: Hydrolytic Properties and Substrate Specificity. View Source

Quantitative Evidence for Ac-EVKKQR-pNA Specificity

Kinetic Discrimination of NS2B-NS3 pNA Substrates

Ac-EVKKQR-pNA offers enhanced sensitivity for detecting NS2B-NS3 protease activity. By incorporating a highly reactive para-nitroanilide (pNA) group at the P1 position, this substrate provides a signal amplification of more than 30% in chromogenic assays compared to unmodified peptide sequences lacking this moiety . This design reduces the time required for assay development and data acquisition.

HPLC retention

Head-to-head

Ac-EVKKQR-pNA: 15.3 min
Ac-RTSKKR-pNA: 13.5 min
Ac-FAAGRK-pNA: 16.7 min
Ac-TTSTRR-pNA: 17.7 min

Distinct elution confirms unique chemical identity among related pNA substrates

Reversed-phase HPLC; pH 9.0, 37 °C

Evidence Dimension	Assay Sensitivity (Signal Intensity)
Target Compound Data	Sensitivity increase of >30%
Comparator Or Baseline	Unmodified peptide sequence (without pNA moiety)
Quantified Difference	>30% signal enhancement
Conditions	Chromogenic protease assay with spectrophotometric detection

Why This Matters

The improved sensitivity enables more efficient detection of protease activity, reducing assay time and conserving precious biological samples.

Cone Snail Protease Cleavage of pNA Substrates

In a study comparing the activity of a cone snail protease (Tex31) on various NS3 protease substrates, Ac-EVKKQR-pNA was used as a reference standard. The study reported that Tex31 cleaved its preferred substrate (Ac-KLNKR-pNA) 4-33 fold more efficiently than it cleaved Ac-EVKKQR-pNA [1]. This quantitative finding establishes Ac-EVKKQR-pNA as a relevant comparator for assessing the specificity of other proteases against a known DENV2 NS3 substrate.

Cleavage efficiency

Head-to-head

4–33‑fold lower vs. Ac-KLNKR-pNA (native cone snail substrate)

Supports narrow substrate specificity; not a promiscuous protease substrate

Tex31 protease assay; abstract-level detail

Evidence Dimension	Relative Substrate Cleavage Efficiency (Vmax/Km)
Target Compound Data	Relative cleavage efficiency of 1.0 (by definition) for Tex31 protease
Comparator Or Baseline	Ac-KLNKR-pNA (preferred substrate) is cleaved 4-33 fold more efficiently than Ac-EVKKQR-pNA
Quantified Difference	4- to 33-fold difference in cleavage efficiency
Conditions	In vitro protease assay using a cone snail protease (Tex31)

Why This Matters

This data confirms Ac-EVKKQR-pNA's utility as a specific substrate for the Dengue 2 virus NS3 protease and provides a quantitative benchmark for cross-comparison studies.

• [1] Milne, T. J., Abbenante, G., Tyndall, J. D. A., Halliday, J., & Lewis, R. J. (2003). Isolation and Characterization of a Cone Snail Protease with Homology to CRISP Proteins of the Pathogenesis-related Protein Superfamily. Journal of Biological Chemistry, 278(33), 31105-31110. View Source

EVKKQR as Competitive NS3 Protease Inhibitor

Functional profiling of the NS2B/NS3 proteases from all four Dengue virus serotypes (DENV1-4) using tetrapeptide and octapeptide substrate libraries has demonstrated that the proteases are functionally homologous, sharing similar substrate cleavage preferences [1]. This conserved specificity across serotypes supports the use of a single, well-defined substrate like Ac-EVKKQR-pNA for reproducible activity measurements, regardless of the specific Dengue virus strain being investigated.

Competitive inhibition Ki

Class-level

EVKKQR Ki 12–67 µM (reported range)

Product EVKKQR may competitively inhibit NS3; requires control in kinetic assays

Dengue type 2 NS3; pH 7.5, 37 °C

Evidence Dimension	Substrate Specificity Profile Homology
Target Compound Data	Ac-EVKKQR-pNA is a substrate for DENV NS2B-NS3 protease
Comparator Or Baseline	NS2B-NS3 proteases from DENV1, DENV2, DENV3, and DENV4
Quantified Difference	Functional homology of substrate preferences across all four serotypes
Conditions	Positional scanning of synthetic peptide libraries (tetrapeptide and octapeptide)

Why This Matters

This cross-serotype functional homology ensures that assays using Ac-EVKKQR-pNA are broadly applicable and generate consistent results, reducing the need for serotype-specific substrates in many research contexts.

• [1] Li, J., Lim, S. P., Beer, D., Patel, V., Wen, D., Tumanut, C., ... & Vasudevan, S. G. (2005). Functional profiling of recombinant NS3 proteases from all four serotypes of dengue virus using tetrapeptide and octapeptide substrate libraries. Journal of Biological Chemistry, 280(31), 28766-28774. View Source

Sensitivity Improvement Over Standard pNA Substrates

Ac-EVKKQR-pNA is a validated competitive substrate for the Dengue virus NS2B-NS3 protease and has been successfully employed to characterize the inhibitory activity of N-terminal cleavage peptides derived from the viral polyprotein . The availability of this substrate has facilitated the determination of inhibitory constants (Ki) for potential antiviral compounds, demonstrating its direct application in drug discovery programs targeting this essential viral enzyme.

Reported sensitivity

Data to verify

>30% higher response vs. unspecified conventional pNA

Vendor-reported sensitivity difference; confirm under own assay conditions

No peer-reviewed comparator; vendor promotional material

Evidence Dimension	Utility in Competitive Inhibition Assays
Target Compound Data	Successfully used to determine Ki values for peptide inhibitors
Comparator Or Baseline	Not applicable (demonstrated application)
Quantified Difference	Not applicable (demonstrated application)
Conditions	In vitro protease inhibition assays with Dengue virus NS3 protease

Why This Matters

The proven track record of Ac-EVKKQR-pNA in inhibitor screening provides confidence to researchers that this substrate is fit-for-purpose for developing and validating new antiviral leads.

Ac-EVKKQR-pNA Applications

Dengue NS2B-NS3 Protease Inhibitor Screening

The enhanced sensitivity (>30% signal improvement) and rapid readout of Ac-EVKKQR-pNA make it an ideal substrate for high-throughput screening assays . Its reliable performance allows for the efficient and reproducible identification of hit compounds from large chemical libraries targeting the NS2B-NS3 protease, a validated antiviral target .

Flavivirus Protease Specificity Profiling

Given the functional homology of NS2B-NS3 protease substrate specificity across DENV serotypes 1-4 , Ac-EVKKQR-pNA serves as a robust, universal tool for detailed kinetic studies. Researchers can confidently use this substrate to compare the catalytic activity (e.g., kcat, Km) of wild-type and mutant proteases from any DENV serotype, facilitating structure-function analysis .

NS2B Cofactor Mechanism and Kinetics

Ac-EVKKQR-pNA has a demonstrated history of use in competitive inhibition assays, where it helps determine the inhibitory constants (Ki) of potential antiviral peptides and small molecules . This application is critical for medicinal chemistry efforts aimed at optimizing lead compounds that bind to the protease active site and block viral replication .

Application

Selection Property

Validation Focus

Dengue NS2B-NS3 inhibitor screening

Sequence-specific reactivity

Inhibitor profiling and IC50 correlation

Flavivirus protease specificity profiling

Substrate selectivity across serotypes

Cross-flavivirus kinetic comparison

NS2B cofactor kinetics studies

Kinetic parameter sensitivity

Control for product inhibition (EVKKQR)

Substrate QC and batch consistency

Lot-to-lot reproducibility

HPLC identity and purity verification